BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicity Profile of 4-Chloro-2-
(trifluoromethyl)phenol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chloro-2-(trifluoromethyl)phenol

Cat. No.: B1281707

Disclaimer: Specific toxicological data for 4-Chloro-2-(trifluoromethyl)phenol is limited in
publicly available literature. This guide provides a comprehensive overview based on available
safety classifications and a comparative analysis of structurally related compounds. The
information presented for analogous substances should be interpreted with caution as a
potential, but not definitive, representation of the toxicity profile of 4-Chloro-2-
(trifluoromethyl)phenol.

Executive Summary

4-Chloro-2-(trifluoromethyl)phenol is a halogenated aromatic compound. While detailed
toxicological studies for this specific isomer are not readily available, data from safety
classifications and structurally similar chemicals indicate potential for skin, eye, and respiratory
irritation. This technical guide synthesizes the known information for 4-Chloro-2-
(trifluoromethyl)phenol and provides a detailed toxicological assessment of closely related
analogs to infer its potential hazard profile. This document is intended for researchers,
scientists, and drug development professionals to support initial risk assessment and guide
future toxicological evaluations.

Chemical and Physical Properties
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Property Value Source
CAS Number 53903-51-8 [1][2]
Molecular Formula C7H4CIF30 [1][2][3]14]
Molecular Weight 196.55 g/mol [11[2]
Appearance White solid [5]

Odor Phenolic [5]

Hazard Identification

Globally Harmonized System (GHS) classification data from notifications to the European
Chemicals Agency (ECHA) indicate that 4-Chloro-2-(trifluoromethyl)phenol is considered
hazardous.[6]

GHS Hazard Statements:

e H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]
Signal Word: Warning[6]

Pictograms:

e GHSO07: Exclamation Mark

Toxicological Data Summary (Based on Analogous
Compounds)

Due to the absence of specific quantitative toxicity data for 4-Chloro-2-
(trifluoromethyl)phenol, this section summarizes available data for structurally similar
compounds. This information can be used to estimate the potential toxicity of the target
compound.
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Acute Toxicity

Table 1: Acute Toxicity Data for Analogs of 4-Chloro-2-(trifluoromethyl)phenol

Compound Test Species Route Value Reference
4-Chloro-3- 3830 mg/kg
LD50 Rat Oral [1]
methylphenol bw
0-Benzyl-p- >5000 mg/k
P LD50 Rat Oral 9 [7]
chlorophenol bw
o-Benzyl-p- _ >32 mg/L
LC50 Rat Inhalation [7]
chlorophenol (4h)
4-Chloro-2- ] 2.3-6.6 mg/L
LC50 Fish [8]
methylphenol (96h)
4-Chloro-2- ) 0.29-1.0 mg/L
EC50 Daphnia [8]
methylphenol (48h)

Repeated Dose Toxicity

Table 2: Repeated Dose Toxicity Data for Analogs of 4-Chloro-2-(trifluoromethyl)phenol
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Effects
Compound Species NOAEL LOAEL Observed at Reference
LOAEL

Slight liver
4-Chloro-2- 200 800 toxicity,
Rat [8]
methylphenol mg/kg/day mg/kg/day decreased

hemoglobin

Epithelial
hyperplasia
of urinary
4-Chloro-3- bladder,
Rat 60 mg/kg/day - 9]
methylphenol squamous
hyperplasia
of

forestomach

Genotoxicity and Carcinogenicity

Information on the genotoxicity and carcinogenicity of 4-Chloro-2-(trifluoromethyl)phenol is
not available. For the related compound 4-chloro-2-methylphenol, an older mouse
micronucleus test was positive, but a more recent, valid test according to OECD guidelines was
negative. It did not show genotoxicity in valid Ames tests.[8]

Reproductive and Developmental Toxicity

No specific data on the reproductive and developmental toxicity of 4-Chloro-2-
(trifluoromethyl)phenol was identified. A screening study (OECD 422) on the analog 4-chloro-
2-methylphenol did not show reproductive effects in rats.[8]

Experimental Protocols

Detailed experimental protocols for 4-Chloro-2-(trifluoromethyl)phenol are not available. The
following are generalized methodologies for key toxicological assays, based on standard
OECD guidelines often cited for analogous compounds.
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Acute Oral Toxicity (OECD 401/420/423)

o Test Animals: Typically, young adult rats (e.g., Sprague-Dawley or Wistar strains) of a single
sex are used.

e Dosage: The test substance is administered in a single dose by gavage. A limit test at 2000
or 5000 mg/kg body weight is often performed first. If mortality occurs, a dose-ranging study
is conducted with multiple dose groups.

o Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity and
mortality.

o Data Collection: Body weight is recorded at the start and at least weekly thereafter. All
clinical signs of toxicity are recorded. A gross necropsy is performed on all animals at the
end of the study.

» Endpoint: The LD50 (median lethal dose) is calculated if sufficient mortality data are
obtained.

In Vitro Mammalian Cell Gene Mutation Test (OECD 476)

e Cell Lines: Commonly used cell lines include mouse lymphoma L5178Y cells or Chinese
hamster ovary (CHO) cells.

» Metabolic Activation: The assay is performed with and without an exogenous metabolic
activation system (e.g., S9 fraction from induced rat liver) to mimic mammalian metabolism.

» Exposure: Cells are exposed to a range of concentrations of the test substance for a defined
period.

e Mutant Selection: After exposure and a period for phenotypic expression, cells are cultured
in a selective medium to detect mutations at a specific gene locus (e.g., thymidine kinase,
hypoxanthine-guanine phosphoribosyltransferase).

» Data Analysis: The number of mutant colonies is counted and compared to a concurrent
negative control to determine the mutagenic potential.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Visualizations

Initial Assessment

Literature Review & In Silico Prediction Physicochemical Characterization

Toxicity Testing

Cytotoxicity Assays

Genotoxicity Assays (e.g., Ames, Micronucleus)

Mechanistic Assays (e.g., Oxidative Stress)

In Vivo Toxicity Testing

Acute Toxicity Studies (LD50)

Y

Repeated Dose Toxicity (Subacute/Subchronic)

Risk Assessment

A A

Reproductive & Developmental Toxicity (DART) Carcinogenicity Bioassays Hazard Identification

Dose-Response Assessment (NOAEL, LOAEL)

Exposure Assessment

Risk Characterization

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1281707?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Caption: A typical workflow for the toxicological assessment of a chemical.
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Caption: A potential mechanism of toxicity for chlorophenols.
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Conclusion

The available data on 4-Chloro-2-(trifluoromethyl)phenol is insufficient to perform a complete
toxicological assessment. Based on GHS classifications, it should be handled as a skin, eye,
and respiratory irritant. Data from structurally similar compounds suggest a potential for low to
moderate acute toxicity and possible target organ effects (liver, kidney) upon repeated
exposure. Further research, including a battery of in vitro and in vivo toxicological studies, is
necessary to definitively characterize the toxicity profile of 4-Chloro-2-
(trifluoromethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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